Cas no 61785-49-7 (Phenol, 4-chloro-2-[[(1-methylpropyl)amino]phenylmethyl]-)

• Product Name: Phenol, 4-chloro-2-[[(1-methylpropyl)amino]phenylmethyl]-
• CAS No: 61785-49-7
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 466204
• PubChem ID: 12298924
• Update Time: 2025-04-19

Phenol, 4-chloro-2-[[(1-methylpropyl)amino]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(1-methylpropyl)amino]phenylmethyl]-
• 2-[(butan-2-ylamino)-phenylmethyl]-4-chlorophenol
• 61785-49-7
• DTXSID50486097

• Inchi： 1S/C17H20ClNO/c1-3-12(2)19-17(13-7-5-4-6-8-13)15-11-14(18)9-10-16(15)20/h4-12,17,19-20H,3H2,1-2H3
• InChI Key： PYQWMQSQNAAARM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)NC(C)CC)O

Computed Properties

• Exact Mass: 289.1235
• Monoisotopic Mass: 289.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26